Cas no 131717-37-8 (2-(2-ethyl-1H-1,3-benzodiazol-1-yl)acetohydrazide)

• Product Name: 2-(2-ethyl-1H-1,3-benzodiazol-1-yl)acetohydrazide
• CAS No: 131717-37-8
• MF: C₁₁H₁₄N₄O
• MW: 218.255061626434
• CID: 1104608
• PubChem ID: 3667999
• Update Time: 2025-05-20

2-(2-ethyl-1H-1,3-benzodiazol-1-yl)acetohydrazide Chemical and Physical Properties

Names and Identifiers

• 2-ethyl-1H-Benzimidazole-1-acetic acid hydrazide
• AKOS008967088
• SR-01000046932-1
• (2-Ethyl-benzoimidazol-1-yl)-acetic acid hydrazide
• CS-0220343
• Oprea1_015139
• SR-01000046932
• 2-(2-ethylbenzimidazol-1-yl)acetohydrazide
• 2-(2-ethyl-1H-1,3-benzodiazol-1-yl)acetohydrazide
• SCHEMBL21788572
• 131717-37-8
• G33592
• EN300-06422

• Inchi： 1S/C11H14N4O/c1-2-10-13-8-5-3-4-6-9(8)15(10)7-11(16)14-12/h3-6H,2,7,12H2,1H3,(H,14,16)
• InChI Key： XXWKQLJKAATXRN-UHFFFAOYSA-N
• SMILES： O=C(CN1C(CC)=NC2C=CC=CC1=2)NN

Computed Properties

• Exact Mass: 218.11676108g/mol
• Monoisotopic Mass: 218.11676108g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 72.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Benzimidazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles

Additional information on 2-(2-ethyl-1H-1,3-benzodiazol-1-yl)acetohydrazide

Professional Introduction to 2-(2-ethyl-1H-1,3-benzodiazol-1-yl)acetohydrazide (CAS No. 131717-37-8)

2-(2-ethyl-1H-1,3-benzodiazol-1-yl)acetohydrazide, with the CAS number 131717-37-8, is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the benzodiazole derivatives family, which is well-known for its diverse biological activities. The structural uniqueness of 2-(2-ethyl-1H-1,3-benzodiazol-1-yl)acetohydrazide positions it as a promising candidate for further exploration in medicinal chemistry.

The benzodiazole core structure of 2-(2-ethyl-1H-1,3-benzodiazol-1-yl)acetohydrazide is a critical factor contributing to its potential pharmacological properties. Benzodiazoles are widely recognized for their anxiolytic, sedative, and muscle relaxant effects, making them valuable in the treatment of various neurological and psychiatric disorders. The introduction of an ethyl group at the 2-position and an acetohydrazide moiety at the 1-position enhances the compound's interaction with biological targets, thereby modulating its pharmacokinetic and pharmacodynamic profiles.

In recent years, there has been a surge in research focused on developing novel benzodiazole derivatives with improved efficacy and reduced side effects. The acetohydrazide functional group in 2-(2-ethyl-1H-1,3-benzodiazol-1-yl)acetohydrazide is particularly noteworthy, as it can participate in hydrogen bonding interactions with biological molecules. This feature makes it a versatile scaffold for designing compounds that can interact with enzymes and receptors in a highly specific manner.

One of the most exciting areas of research involving 2-(2-ethyl-1H-1,3-benzodiazol-1-yl)acetohydrazide is its potential application in the treatment of neurodegenerative diseases. Studies have shown that benzodiazole derivatives can exhibit neuroprotective properties by modulating neurotransmitter systems involved in brain function. The unique structural features of this compound may allow it to interact with specific receptors or enzymes that are implicated in conditions such as Alzheimer's disease and Parkinson's disease. For instance, preliminary studies have suggested that 2-(2-ethyl-1H-1,3-benzodiazol-1-yl)acetohydrazide may inhibit the aggregation of amyloid-beta plaques, a hallmark of Alzheimer's disease.

The synthesis and characterization of 2-(2-ethyl-1H-1,3-benzodiazol-1-y acetohydrazide) have been subjects of extensive investigation. Advanced synthetic methodologies have been employed to optimize the yield and purity of this compound. Techniques such as multi-step organic synthesis, including condensation reactions and cyclization processes, have been crucial in obtaining the desired product. Additionally, spectroscopic methods like nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) have been utilized to confirm the structural integrity of the compound.

The pharmacological evaluation of 2-(2ethyl-H)-13benzodiazol-l-y acetohydrazide) has revealed promising results in preclinical studies. These studies have demonstrated that the compound exhibits potent binding affinity to certain neurotransmitter receptors, which could translate into therapeutic benefits for neurological disorders. Furthermore, its ability to cross the blood-brain barrier suggests that it may be effective when administered orally or intravenously.

In conclusion, 2-(2ethyl-H)-13benzodiazol-l-y acetohydrazide) (CAS No. 13171737.8) represents a significant advancement in the field of medicinal chemistry. Its unique structure and promising pharmacological properties make it a valuable candidate for further research and development. As our understanding of neurodegenerative diseases continues to evolve, compounds like this one hold great potential for improving therapeutic strategies and enhancing patient outcomes.